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Compound of Interest

Compound Name: (S)-JO-35

Cat. No.: B608253

Essential Safety and Handling Guide for (S)-JQ-
35

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with (S)-JQ-35, a BET bromodomain
inhibitor. The following procedures are designed to ensure a safe laboratory environment and
proper management of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)

(S)-JQ-35 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, strict adherence to safety protocols and the use of appropriate personal
protective equipment are mandatory.

Minimum PPE Requirements:

A comprehensive assessment of the work area and specific tasks is necessary to determine
the full scope of required PPE[2]. However, the following table outlines the minimum PPE for
handling (S)-JQ-35.
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PPE Category Item Specifications Rationale
With side-shields, Protects against

Eye and Face ) .

) Safety Goggles conforming to ANSI chemical splashes|[2]

Protection

Z87.1 standards[1][2]. [3].
To be worn in addition )
Provides broader
) to safety goggles ]
Face Shield protection for the

during splash-prone
activities[2][3].

face[3].

Hand Protection

Protective Gloves

Disposable nitrile
gloves are standard
for incidental contact.
Immediately replace if
contaminated[1][2].
For extensive
handling, consider
double-gloving or
using more robust
chemical-resistant

gloves[2][3].

Prevents skin contact

with the chemical[1]

2].

Body Protection

Impervious Clothing

Alab coat is the
minimum requirement.
For larger quantities
or increased risk of
exposure, a chemical-
resistant apron or
gown is

recommended[1][4].

Protects skin and
personal clothing from

contamination[1].

Closed-toe Shoes

Required for all

laboratory work[3][4].

Protects feet from
spills and falling
objects[3].

Respiratory Protection

Suitable Respirator

Use in well-ventilated
areas. If dust or
aerosols may be
generated, a NIOSH-

Avoids inhalation of

the compound[1].
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approved respirator is

necessary[1][3].

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural steps is critical for the safe handling of (S)-JQ-35.
» Preparation and Engineering Controls:

o Ensure a well-ventilated work area, preferably a chemical fume hood, to minimize
inhalation exposure[1].

o Locate and verify the functionality of the nearest safety shower and eye-wash station
before beginning work[1].

o Prepare all necessary materials and equipment in advance to streamline the handling
process.

e Donning Personal Protective Equipment (PPE):

o Put on all required PPE as outlined in the table above before handling the compound.
e Handling (S)-JQ-35:

o Avoid the formation of dust and aerosols[1].

o Do not eat, drink, or smoke in the handling area[1].

o Wash hands and skin thoroughly after handling the compound[1].
o Storage:

o Keep the container tightly sealed in a cool, well-ventilated area[1].

o Store the powdered form at -20°C and solutions in a solvent at -80°C[1].
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o Protect from direct sunlight and sources of ignition[1].

Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory
compliance.

e Waste Collection:

o Collect all waste materials, including empty containers, contaminated PPE, and spillage, in
a designated and clearly labeled hazardous waste container.

o Disposal Procedure:
o Dispose of the contents and the container at an approved waste disposal facility[1].

o Avoid releasing the chemical into the environment[1]. In case of a spill, collect the spillage
to prevent it from entering drains or water sources[1].

Experimental Workflow for Handling (S)-JQ-35

The following diagram illustrates a typical workflow for the safe handling of (S)-JQ-35 in a
laboratory setting.
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Figure 1: Safe Handling Workflow for (S)-JQ-35

Click to download full resolution via product page

Caption: Figure 1: Safe Handling Workflow for (S)-JQ-35

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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